Methyl 2-{[5-(4-chlorophenyl)-2-pyrimidinyl]sulfanyl}acetate

• IUPAC Name: methyl 2-[5-(4-chlorophenyl)pyrimidin-2-yl]sulfanylacetate
• InChI: InChI=1S/C13H11ClN2O2S/c1-18-12(17)8-19-13-15-6-10(7-16-13)9-2-4-11(14)5-3-9/h2-7H,8H2,1H3
• InChI Key: JYUAQZDXEAGPKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1=NC=C(C=N1)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol
• CAS No.: 344281-61-4

Description

“Methyl 2-{[5-(4-chlorophenyl)-2-pyrimidinyl]sulfanyl}acetate” is a chemical compound with the molecular formula C13H11ClN2O2S. It is also known by other synonyms such as “methyl 2-{[5-(4-chlorophenyl)pyrimidin-2-yl]sulfanyl}acetate” and "Acetic acid, 2-[[5-(4-chlorophenyl)-2-pyrimidinyl]thio]-, methyl ester".

Physical And Chemical Properties Analysis

“this compound” has a predicted boiling point of 442.0±35.0 °C and a predicted density of 1.38±0.1 g/cm3. Its pKa is predicted to be -1.11±0.42.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Methyl 2-{[5-(4-chlorophenyl)-2-pyrimidinyl]sulfanyl}acetate, known as (S)-clopidogrel, is a thienopyridine-class antithrombotic and antiplatelet drug, with significant importance in the pharmaceutical industry. The high demand for (S)-clopidogrel has stimulated the synthetic community to develop facile synthetic approaches for its production. The review by Saeed et al. (2017) discusses the synthesis methods of (S)-clopidogrel, analyzing the pros and cons of each method, and serves as a crucial resource for the scientific community to select the best synthetic methodology and to generate new synthesis ideas (Saeed et al., 2017).

Environmental and Industrial Applications

• The compound's methyl group, a component of acetate, is instrumental in methanogenic pathways, especially in environments where CH4 is produced. Understanding the isotopic signatures of CO2, CH4, and acetate methyl contributes to quantifying the contributions of methanogenic pathways to total CH4 production, as highlighted by Conrad (2005). This understanding is crucial for environmental studies and offers insights into the environmental impact of such compounds (Conrad, 2005).

Toxicity and Environmental Impact Studies

• This compound is structurally related to chlorophenoxy compounds, widely used herbicides. Studies on the environmental impact, toxicity, and treatment of wastewater containing chlorophenoxy compounds (e.g., 2,4-D) provide insights into the environmental behavior and treatment strategies of structurally related compounds. Research by Goodwin et al. (2018) and Stackelberg (2013) discuss the treatment of wastewater from pesticide production and the potential carcinogenic outcomes from exposure to chlorophenoxy compounds, respectively. These studies are crucial in understanding the environmental and health implications of structurally related compounds like this compound (Goodwin et al., 2018) (Stackelberg, 2013).